Cas no 157636-81-2 ((4R)-4-(1H-indol-3-ylmethyl)oxazolidin-2-one)

(4R)-4-(1H-indol-3-ylmethyl)oxazolidin-2-one Properties

Names and Identifiers

• (R)-4-((1H-Indol-3-yl)methyl)oxazolidin-2-one
• (R)-(-)-4-(1H-Indol-3-Ylmethyl)-2-Oxazolidinone
• (R)-(-)-4-(3-Indolylmethyl)-2-oxazolidinone
• 2-Oxazolidinone,4-(1H-indol-3-ylmethyl)-, (4R)-
• (R)-(-)-4-(1H-Indol-3-ylmethyl)-2-oxazolinone
• ANW-57438
• CTK8B7473
• MolPort-003-823-685
• PubChem12405
• SureCN8568165
• (4R)-4-(1H-indol-3-ylmethyl)-1,3-oxazolidin-2-one
• (R)-(-)-4-(1H-Indol-3-ylmethyl)-2-oxazolinone98%
• (R)-(-)-4-(3-Indolylmethyl)-2-oxazolidinone, 98%
• (R)-(-)-4-(1H-INDOL-3-YLMETHYL)-2-OXAZOLINONE 98%
• (R)-4-(1H-Indol-3-ylmethyl)-2-oxazolidinone,99%e.e.
• (R)-(-)-4-(1H-Indol-3-ylMethyl)-2-oxazolidinone, ee: 98%
• (R)-(-)-4-(1H-Indol-3-ylmethyl)-2-oxazolidinone, 98%, ee: 98%
• (R)-(-)-4-(1H-INDOL-3-YLMETHYL)-2-OXAZOLIDINONE
• (4R)-4-(1H-indol-3-ylmethyl)oxazolidin-2-one
• 2-Oxazolidinone,4-(1H-indol-3-ylmethyl)-,(4R)-
• 157636-81-2
• A809860
• (4R)-4-(1H-indol-3-ylmethyl)oxazolidin-2-one;(R)-4-((1H-Indol-3-yl)methyl)oxazolidin-2-one
• (R)-(-)-4-(1H-Indol-3-ylmethyl)-2-oxazolidinone, 98%
• 2-Oxazolidinone, 4-(1H-indol-3-ylmethyl)-, (4R)-
• SCHEMBL8568165
• MFCD01863583
• (4R)-4-[(1H-Indol-3-yl)methyl]-1,3-oxazolidin-2-one
• BS-50833
• E77973
• (R)-(-)-4-(1H-lndol-3-ylmethyl)-2-oxazolinone
• CS-0138919
• DTXSID60584078
• DB-001555
• (R)-(-)-4-(1H-Indol-3-ylmethyl)-2-oxazolidinone
• (R)-4-((1H-Indol-3-yl)Methyl)oxazolidin-2-one
• (R)-(-)-4-(1H-INDOL-3-YLMETHYL)-2-OXAZOLINONE
• +Expand

• MDL： MFCD01863583
• InChIKey： LGXHODFXCOIGGJ-SECBINFHSA-N
• Inchi： InChI=1S/C12H12N2O2/c15-12-14-9(7-16-12)5-8-6-13-11-4-2-1-3-10(8)11/h1-4,6,9,13H,5,7H2,(H,14,15)/t9-/m1/s1
• SMILES： O=C1OC[C@@H](CC2=CNC3=C2C=CC=C3)N1

Computed Properties

• Exact Mass: 216.08996
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 216.09
• Heavy Atom Count: 16
• Complexity: 282
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 54.1A^2

Experimental Properties

• LogP: 2.14760
• PSA: 54.12
• Refractive Index: 1.662
• Boiling Point: 544.4 ºC at 760 mmHg
• Melting Point: 157-160 °C (lit.)
• Flash Point: 283 ºC
• Color/Form: White powder
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Optical Activity: [α]21/D −12°, c = 1 in methanol
• Density: 1.326

(4R)-4-(1H-indol-3-ylmethyl)oxazolidin-2-one Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26-36
• Safety Instruction： 26-36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Risk Phrases： 36/37/38
• Signal Word：Warning

(4R)-4-(1H-indol-3-ylmethyl)oxazolidin-2-one Customs Data

• HS CODE：29349990